Cas no 184577-40-0 (1-Phenyl-4-hexyn-3-ol)

1-Phenyl-4-hexyn-3-ol is a chiral secondary alcohol featuring both phenyl and alkyne functional groups, making it a versatile intermediate in organic synthesis. Its structure allows for selective modifications, enabling applications in asymmetric synthesis, pharmaceutical research, and material science. The presence of the alkyne group facilitates click chemistry reactions, while the hydroxyl group provides a handle for further derivatization. This compound is particularly valuable in the preparation of complex molecules due to its ability to participate in coupling, reduction, and cycloaddition reactions. Its well-defined stereochemistry also makes it useful in the study of enantioselective transformations. Suitable for controlled reactions under standard laboratory conditions.

1-Phenyl-4-hexyn-3-ol structure

Product Name:1-Phenyl-4-hexyn-3-ol

CAS No:184577-40-0

MF:C₁₂H₁₄O

MW:174.238963603973

CID:114329

PubChem ID:24059338

Update Time:2025-05-20

1-Phenyl-4-hexyn-3-ol Chemical and Physical Properties

Names and Identifiers

- Benzenepropanol, a-1-propyn-1-yl-
- 1-Phenyl-4-hexyn-3-ol
- 1-phenylhex-4-yn-3-ol
- 1-Phenyl-hex-4-in-3-ol
- A-1-Propynylbenzenepropanol
- Benzenepropanol,a-1-propyn-1-yl
- Benzenepropanol,a-1-propynyl-(9CI)
- α-1-Propynylbenzenepropanol
- DTXSID00635997
- FT-0673780
- starbld0003004
- AKOS025294777
- BEA3_000186
- 184577-40-0
- J-011828
- Inchi： 1S/C12H14O/c1-2-6-12(13)10-9-11-7-4-3-5-8-11/h3-5,7-8,12-13H,9-10H2,1H3
- InChI Key： CPXWNTYACJOKQA-UHFFFAOYSA-N
- SMILES： OC(C#CC)CCC1C=CC=CC=1

Computed Properties

Exact Mass: 174.10400
Monoisotopic Mass: 174.104465066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23000
LogP: 2.00340

1-Phenyl-4-hexyn-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P333400-100mg	1-Phenyl-4-hexyn-3-ol	184577-40-0		100mg	$173.00	2023-05-17
TRC	P333400-1g	1-Phenyl-4-hexyn-3-ol	184577-40-0		1g	$1326.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-206207-100 mg	1-Phenyl-4-hexyn-3-ol,	184577-40-0	≥98%	100MG	￥1,805.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-206207-100mg	1-Phenyl-4-hexyn-3-ol,	184577-40-0	≥98%	100mg	￥1805.00	2023-09-05
A2B Chem LLC	AD33003-100mg	Benzenepropanol, a-1-propyn-1-yl-	184577-40-0		100mg	$1144.00	2024-04-20
A2B Chem LLC	AD33003-500mg	Benzenepropanol, a-1-propyn-1-yl-	184577-40-0		500mg	$2550.00	2024-04-20

1-Phenyl-4-hexyn-3-ol Production Method

1-Phenyl-4-hexyn-3-ol Related Literature

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Additional information on 1-Phenyl-4-hexyn-3-ol

Introduction to 1-Phenyl-4-Hexyn-3-Ol (CAS No. 184577-40-0)

1-Phenyl-4-hexyn-3-ol, also known by its CAS registry number CAS No. 184577-40-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a phenyl group attached to a hexynol chain, has garnered attention due to its potential in drug discovery, material synthesis, and as an intermediate in organic chemistry reactions.

The molecular structure of 1-phenylhexynol consists of a six-carbon chain with a triple bond at the 4-position and a hydroxyl group at the 3-position, terminated by a phenyl group. This arrangement imparts the compound with interesting electronic and steric properties, making it a valuable building block for constructing more complex molecules. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting various diseases.

One of the most notable advancements involving CAS No. 184577-40-0 is its application in click chemistry reactions. Researchers have demonstrated that this compound can serve as an efficient substrate for copper-catalyzed azide–alkyne cycloaddition (CuAAC), enabling the rapid construction of complex molecular frameworks. This has significant implications for drug delivery systems and materials science, where precise control over molecular architecture is crucial.

In addition to its role in chemical synthesis, 1-phencylhexynol has shown promise in the field of polymer chemistry. Scientists have explored its use as a monomer for synthesizing novel polymers with tailored mechanical and thermal properties. These polymers exhibit potential applications in advanced materials for electronics, aerospace, and biomedical devices.

The synthesis of CAS No. 184577-40-0 has also been optimized through green chemistry approaches. Recent studies have reported environmentally friendly methods for producing this compound using biocatalysts and renewable feedstocks, aligning with global efforts to reduce environmental impact in chemical manufacturing.

In terms of biological activity, 1-phencylhexynol has demonstrated selective binding properties towards certain proteins and enzymes, making it a candidate for drug design targeting specific molecular pathways. Preclinical studies suggest potential applications in treating inflammatory diseases and neurodegenerative disorders.

The demand for high-purity CAS No. 184577-40-0 has driven advancements in purification techniques, including chromatographic methods that ensure consistent product quality. These improvements have facilitated its adoption across various industries, from pharmaceuticals to specialty chemicals.

In conclusion, 1-phencylhexynol, or CAS No. 184577–40–0, stands as a testament to the ongoing innovation in organic chemistry and materials science. Its diverse applications and ongoing research highlight its importance as a key compound in modern chemical synthesis.